Cas no 2137559-99-8 (3-(aminomethyl)-N-butyl-3-fluoroazetidine-1-carboxamide)

• Product Name: 3-(aminomethyl)-N-butyl-3-fluoroazetidine-1-carboxamide
• CAS No: 2137559-99-8
• MF: C₉H₁₈FN₃O
• MW: 203.257125377655
• MDL: MFCD31601035
• CID: 5609011
• PubChem ID: 165487073
• Update Time: 2025-10-21

3-(aminomethyl)-N-butyl-3-fluoroazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-843304
• 2137559-99-8
• 3-(aminomethyl)-N-butyl-3-fluoroazetidine-1-carboxamide

• MDL： MFCD31601035
• Inchi： 1S/C9H18FN3O/c1-2-3-4-12-8(14)13-6-9(10,5-11)7-13/h2-7,11H2,1H3,(H,12,14)
• InChI Key： DAZNORXKTZVXNO-UHFFFAOYSA-N
• SMILES： FC1(CN)CN(C(NCCCC)=O)C1

Computed Properties

• Exact Mass: 203.14339037g/mol
• Monoisotopic Mass: 203.14339037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.4Ų

Additional information on 3-(aminomethyl)-N-butyl-3-fluoroazetidine-1-carboxamide

Introduction to 3-(aminomethyl)-N-butyl-3-fluoroazetidine-1-carboxamide (CAS No. 2137559-99-8)

3-(aminomethyl)-N-butyl-3-fluoroazetidine-1-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 2137559-99-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, characterized by a five-membered heterocyclic ring containing nitrogen, which imparts unique chemical and biological properties. The presence of both an aminomethyl group and a fluoroazetidine moiety makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural features of 3-(aminomethyl)-N-butyl-3-fluoroazetidine-1-carboxamide contribute to its potential utility in various biochemical pathways. The aminomethyl side chain provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives. Meanwhile, the fluoroazetidine core introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules. These attributes make the compound an intriguing subject for researchers aiming to develop novel therapeutic agents.

In recent years, there has been growing interest in the use of fluorinated azetidine derivatives as pharmacophores due to their ability to modulate enzyme activity and receptor interactions. For instance, studies have shown that fluorine-substituted heterocycles can improve the bioavailability and selectivity of drug candidates. The incorporation of a fluoroazetidine moiety into 3-(aminomethyl)-N-butyl-3-fluoroazetidine-1-carboxamide suggests that it may exhibit enhanced pharmacokinetic properties compared to non-fluorinated analogs.

Moreover, the aminomethyl group in this compound allows for facile coupling with other pharmacophores, making it a versatile building block for medicinal chemists. This reactivity has been exploited in the synthesis of peptidomimetics and other bioactive molecules. The combination of these features positions 3-(aminomethyl)-N-butyl-3-fluoroazetidine-1-carboxamide as a valuable intermediate in the development of next-generation pharmaceuticals.

Recent advancements in computational chemistry have also highlighted the potential of fluoroazetidine derivatives in targeting specific biological pathways. Molecular modeling studies have demonstrated that these compounds can interact with enzymes and receptors in a manner conducive to therapeutic intervention. For example, research indicates that fluorinated azetidines may inhibit proteases involved in inflammatory responses or modulate ion channels relevant to neurological disorders. Such findings underscore the importance of exploring derivatives like 3-(aminomethyl)-N-butyl-3-fluoroazetidine-1-carboxamide for treating a wide range of diseases.

The pharmaceutical industry has increasingly recognized the significance of fluorinated compounds due to their favorable pharmacological profiles. Fluorine atoms can influence drug-receptor interactions by altering electronic properties, lipophilicity, and metabolic stability. The presence of a fluoroazetidine ring in 3-(aminomethyl)-N-butyl-3-fluoroazetidine-1-carboxamide is particularly noteworthy, as it may confer advantages such as increased binding affinity and reduced susceptibility to degradation by metabolic enzymes.

In addition to its structural versatility, 3-(aminomethyl)-N-butyl-3-fluoroazetidine-1-carboxamide offers opportunities for exploring novel synthetic methodologies. Researchers have employed various strategies to functionalize azetidine derivatives, including nucleophilic substitution reactions, reductive amination, and cross-coupling techniques. These approaches have enabled the creation of diverse libraries of fluorinated azetidines with tailored biological activities. The adaptability of this compound makes it an attractive scaffold for innovative drug design.

As interest in fluorinated heterocycles continues to grow, so does the demand for high-quality starting materials like 3-(aminomethyl)-N-butyl-3-fluoroazetidine-1-carboxamide (CAS No. 2137559-99-8). Suppliers specializing in fine chemicals play a crucial role in providing researchers with access to these valuable compounds. Ensuring purity and consistency is essential for successful experimental outcomes, making reliable sourcing an integral part of pharmaceutical research workflows.

The potential applications of this compound extend beyond traditional small-molecule drug development. It has shown promise as a precursor for peptidomimetics, which are designed to mimic peptide sequences while avoiding their limitations such as poor oral bioavailability or rapid degradation. By leveraging the reactivity of the aminomethyl group and the stability provided by the fluoroazetidine core, researchers can create novel molecules with enhanced therapeutic potential.

Recent publications have highlighted case studies where derivatives of azetidine have been successfully developed into clinical candidates. These studies underscore the importance of investing in research focused on fluorinated heterocycles like 3-(aminomethyl)-N-butyl-3-fluoroazetidine-1-carboxamide (CAS No. 2137559-99-8). The ability to fine-tune structural features while maintaining biological activity is key to advancing drug discovery efforts.

The future prospects for this compound are bright, given its unique structural attributes and potential applications. As computational tools become more sophisticated, researchers will be better equipped to predict and optimize the properties of fluorinated azetidines. This will accelerate the development process and lead to more efficient synthesis routes.

In conclusion,3-(aminomethyl)-N-butyl-3-fluoroazetidine-1-carboxamide, CAS No. 2137559-99-8, represents a significant advancement in pharmaceutical chemistry due to its versatile structure and promising biological activities. Its combination of an aminomethyl group and a fluoroazetidine moiety makes it an ideal candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs.